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Compound of Interest

Compound Name: 4-Chloroquinolin-3-ol

CAS No.: 32435-60-2

Cat. No.: B1606582 Get Quote

Executive Summary & Chemical Identification
Objective: This guide defines the critical safety and disposal protocols for 4-Chloroquinolin-3-
ol (CAS: 32435-60-2).[1] As a halogenated nitrogen-containing heterocycle, this compound

requires strict segregation from general organic waste streams to prevent the formation of

dioxins during incineration and to comply with EPA/RCRA standards for halogenated organic

waste.[1]

Chemical Profile:

Parameter Specification

Chemical Name 4-Chloroquinolin-3-ol

CAS Number 32435-60-2

Molecular Formula C₉H₆ClNO

Molecular Weight 179.60 g/mol

Physical State Solid (typically off-white to yellow powder)

Solubility Soluble in DMSO, Methanol; Insoluble in Water

Primary Hazard
Toxic if swallowed (Acute Tox. 4), Skin/Eye

Irritant, Aquatic Toxicity
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Hazard Assessment & Segregation Strategy
Effective disposal begins with accurate hazard characterization.[1] 4-Chloroquinolin-3-ol
poses dual risks: biological toxicity (quinoline scaffold) and combustion by-product toxicity

(chlorine content).[1]

Critical Segregation Rules
Halogenated Waste Stream: You MUST segregate this chemical into "Halogenated Organic"

waste containers.[1]

Reasoning: Incineration of chlorinated compounds requires specific high-temperature

scrubbers to capture hydrogen chloride (HCl) gas and prevent the formation of

polychlorinated dibenzodioxins (dioxins).[1] Mixing this with non-halogenated solvents

(e.g., acetone, ethanol) complicates the fuel blending process at disposal facilities, often

incurring higher disposal fees or regulatory non-compliance.[1]

Incompatibility:

Strong Oxidizers: Avoid contact with nitric acid or permanganates; risk of violent reaction

and NOx fume release.[1]

Strong Bases: May facilitate deprotonation of the hydroxyl group, altering solubility and

reactivity.[1]

Disposal Procedures: Step-by-Step Protocols
Protocol A: Solid Waste Disposal (Pure Substance)
Use this workflow for expired stocks, contaminated weighing boats, or solid spill cleanup

materials.

Personal Protective Equipment (PPE):

Nitrile gloves (double gloving recommended).[1]

Safety goggles.[1]

Lab coat.[1]
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particulate respirator (N95/P100) if handling fine powder outside a fume hood.[1]

Container Selection:

Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1]

Label clearly: "HAZARDOUS WASTE - SOLID - HALOGENATED ORGANIC."

Transfer:

Transfer the solid material directly into the waste container.[1]

Do not dissolve the solid in solvent solely for disposal purposes; this increases waste

volume unnecessarily.[1]

Decontamination of Tools:

Wipe spatulas/scoops with a methanol-dampened Kimwipe.[1]

Dispose of the Kimwipe in the Solid Halogenated waste container, not regular trash.[1]

Protocol B: Liquid Waste Disposal (Reaction
Mixtures/Mother Liquors)
Use this workflow for HPLC effluent, reaction mixtures, or dissolved stocks.

Classification:

If the solvent system contains >2% Halogens (e.g., DCM, Chloroform), use the

Halogenated Solvent carboy.[1]

If the solvent is Non-Halogenated (e.g., Methanol, DMSO) but contains dissolved 4-
Chloroquinolin-3-ol, you must still classify it as Halogenated Waste due to the solute.[1]

pH Check:

Ensure the solution pH is between 5 and 9.[1] If highly acidic or basic, neutralize carefully

before adding to the bulk waste carboy to prevent exothermic reactions inside the drum.[1]
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Transfer:

Pour into the designated "Halogenated Organic Solvents" carboy (typically yellow-tagged).

[1]

Crucial: Record the approximate concentration of 4-Chloroquinolin-3-ol on the waste tag.

[1]

Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for segregating 4-Chloroquinolin-3-ol
waste.

Start: Waste Generation

Is the waste Solid or Liquid?

Solid Waste
(Powder, contaminated gloves, wipes)

Liquid Waste
(Solutions, HPLC waste)

Dispose in Wide-Mouth Jar
Label: 'Solid Halogenated Organic' Solvent Composition?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, DMSO, Acetone)

Dispose in Carboy: 'Halogenated Solvents'
(Due to Chlorinated Solute)

Solute contaminates
stream
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Click to download full resolution via product page

Figure 1: Decision tree for segregating 4-Chloroquinolin-3-ol waste streams. Note that even

non-halogenated solvents become "halogenated waste" when this compound is dissolved in

them.[1]

Emergency Procedures (Spill Response)
In the event of a spill outside of containment:

Evacuate & Ventilate: If the spill is significant (>5g or dust cloud formation), evacuate the

immediate area and allow aerosols to settle.[1]

PPE Upgrade: Wear a half-mask respirator with organic vapor/acid gas cartridges and P100

filters if dust is present.[1]

Containment:

Solids: Cover with a damp paper towel to prevent dust dispersion.[1] Sweep carefully into

a dustpan.[1]

Liquids: Absorb with vermiculite or specific organic spill pads.[1]

Decontamination: Scrub the surface with a soap/water solution, followed by a methanol wipe.

[1]

Disposal: All cleanup materials (pads, gloves, debris) must go into the Solid Halogenated

Waste container.[1]

Regulatory Compliance & Waste Codes
While 4-Chloroquinolin-3-ol is not explicitly listed on the EPA's "P" or "U" lists (commercial

chemical products), it falls under the characteristic of toxicity and the broad category of

halogenated organics.[1]
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Regulatory Body Classification Waste Code (Typical)

EPA (RCRA) Halogenated Organic

D001 (if in ignitable

solvent)Not Listed (Solid - treat

as chemically hazardous)

DOT (Transport) Toxic Solid, Organic, N.O.S.
UN 2811 (Verify based on

specific formulation)

EU Waste Code Halogenated organic solvents
07 01 03* (organic

halogenated solvents)

Note: Always consult your institution's Environmental Health & Safety (EHS) officer for site-

specific waste tags.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 4-Chloroquinoline | C9H6ClN | CID 69140 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 7-Chloro-4-hydroxyquinoline | C9H6ClNO | CID 66593 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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